molecular formula C11H13NO2S B8607656 Tetrahydro-2-(4-methoxyphenyl)-4H-1,3-thiazin-4-one CAS No. 82697-79-8

Tetrahydro-2-(4-methoxyphenyl)-4H-1,3-thiazin-4-one

Cat. No.: B8607656
CAS No.: 82697-79-8
M. Wt: 223.29 g/mol
InChI Key: UFWDSXPIWNBPAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tetrahydro-2-(4-methoxyphenyl)-4H-1,3-thiazin-4-one is a useful research compound. Its molecular formula is C11H13NO2S and its molecular weight is 223.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

82697-79-8

Molecular Formula

C11H13NO2S

Molecular Weight

223.29 g/mol

IUPAC Name

2-(4-methoxyphenyl)-1,3-thiazinan-4-one

InChI

InChI=1S/C11H13NO2S/c1-14-9-4-2-8(3-5-9)11-12-10(13)6-7-15-11/h2-5,11H,6-7H2,1H3,(H,12,13)

InChI Key

UFWDSXPIWNBPAI-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2NC(=O)CCS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 13.6 g of p-anisaldehyde and 10.5 g of 3-mercaptopropionic acid amide in 150 ml of benzene was heated at 80° C. for 2 hours. The crystals which separated out after leaving the reaction mixture for a night were collected by filtration and recrystallized from hot benzene to obtain colourless minute aciculates melting at 185.5° to 186.5° C. in an amount of 21 g corresponding to a yield of 94%.
Quantity
13.6 g
Type
reactant
Reaction Step One
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.